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Compound of Interest

Compound Name: Barium peroxide

Cat. No.: B074537

Barium peroxide (BaO:) is a potent oxidizing agent utilized in pyrotechnics primarily for the
production of vibrant green colors.[1][2] Its performance, however, must be weighed against
other common oxidizers in terms of efficiency, stability, and safety. This guide provides an
objective comparison of barium peroxide with other alternatives, supported by available
experimental data, to inform researchers and scientists in the field.

Physicochemical Properties of Common
Pyrotechnic Oxidizers

The fundamental characteristics of an oxidizer, such as its oxygen balance and decomposition
temperature, are critical determinants of its performance in a pyrotechnic composition. A
summary of these properties for barium peroxide and several common alternatives is
presented below.
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Oxidizer

Chemical
Formula

Molar Mass
(g/mol)

Decomposit
ion Temp.
(°C)

Oxygen
Balance
(%)*

Key
Characteris
tics

Barium

Peroxide

BaO:

169.33

~800 (to BaO
& 02)[3]

+9.45

Strong
oxidizer,
produces
vivid green
color.[1]
Considered
unstable,
compositions
not suitable
for long-term

storage.[4]

Potassium

Perchlorate

KCIlOs4

138.55

~600

+46.2

Very stable
and common
high-energy
oxidizer.[5][6]

Barium
Nitrate

Ba(NO:s)2

261.35

~592 (melts),
>690

(decomposes

)]

+30.6

Dual-role as
oxidizer and
green
colorant.[5][8]
Often
requires a
chlorine
donor for best
color.[9][10]

Strontium

Nitrate

Sr(NOs)2

211.63

570

+30.2

Primary
oxidizer for
producing
deep red

colors.[5]

© 2025 BenchChem. All rights reserved.

2/10

Tech Support


https://en.wikipedia.org/wiki/Strontium_peroxide
https://www.quora.com/How-is-strontium-used-in-pyrotechnics
https://www.researchgate.net/publication/373714458_Understanding_how_metal_oxidation_and_oxidizer_decomposition_affect_the_thermal_degradation_of_aging_pyrotechnic_compositions
https://pubs.rsc.org/en/content/articlelanding/2025/qi/d5qi00442j
https://en.wikipedia.org/wiki/Pyrotechnic_composition
https://yadda.icm.edu.pl/baztech/element/bwmeta1.element.baztech-c9b7a20d-dfd3-4b75-92b9-4954b07c89c7/c/Babar_v12_3.pdf
https://pubs.rsc.org/en/content/articlelanding/2025/qi/d5qi00442j
https://www.quora.com/How-is-barium-nitrate-used-in-pyrotechnics
https://pyrodata.com/chemicals/Barium-nitrate
http://www.sciencemadness.org/talk/viewthread.php?tid=19817
https://pubs.rsc.org/en/content/articlelanding/2025/qi/d5qi00442j
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b074537?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

Used as an
oxidizer and
red colorant,
particularly in
] 215
Strontium tracer

) SrO2 119.62 (decomposes  +13.3 N
Peroxide munitions.[1]

)BIL] (3] More
thermally
labile than
Ba02.[3]

Powerful,
common
oxidizer, a
KNOs 101.10 400 +39.6 primary
component of

Potassium

Nitrate

black powder.

[5]

Common in

solid rocket
~245 (phase
propellants;
) change),
Ammonium enhances
NH4CIO4 117.49 >300 +34.0
Perchlorate colors by
(decomposes

)

acting as a
chlorine
donor.[6]

*Oxygen Balance (OB%) is calculated to CO: (for carbon), H20 (for hydrogen), and the metal
oxide. The formula used is OB% = [-1600 / Molar Mass] * (2X + Y/2 + M - Z), where X, Y, Z are
the number of carbon, hydrogen, and oxygen atoms, respectively, and M is the valency of the
metal.[12][13]

Comparative Performance in Pyrotechnic
Formulations
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Direct, objective comparison of oxidizers requires testing within identical formulations. While

such comprehensive comparative studies are not readily available in the literature, data from

various experiments on specific compositions provide valuable insights into their relative

performance.

. o Performanc
Formulation Oxidizer(s) Fuel . Value Reference
e Metric
Ignition
BaO2,
Tracer Mg Temperature 420 °C [7]
Ba(NO:s)2
(DSC)
Ignition
Tracer BaO: Mg Temperature 355 °C [7]
(DSC)
Mg, Red -
Green Flare Ba(NO:s)2 Burn Rate Not specified [8]
Gum, PVC
Mg, Red .
Red Flare Sr(NOs)2 Burn Rate Not specified [8]
Gum, PVC
Thermal
N Exotherm
Flash Powder  KClOa4 Al, S Decompositio [14]
~180 °C
n
Thermal Secondary
Flash Powder Ba(NOs)2 Al S Decompositio  exotherm [14]
n noted
) Incomplete
Combustion o
Delay Comp. BaO: Cu ) oxidation of [11]
Behavior
copper

Note: The data presented is from different studies with varying compositions and test

conditions, and therefore should not be used for direct comparison of oxidizer performance.

Barium peroxide's primary advantage is its ability to produce a vibrant green color, a

characteristic shared with other barium compounds like barium nitrate and barium chlorate.[1]

[2] However, barium nitrate often requires the presence of a chlorine donor to achieve the most
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intense green, which is produced by the emission from barium monochloride (BaCl) species in
the flame.[9][15] Barium peroxide, by virtue of its decomposition, can provide a highly reactive
environment for color generation.

In terms of reactivity, studies on pyrotechnic delay compositions have shown that barium
peroxide may not be a sufficiently active oxidizer to readily oxidize less reactive fuels like
copper.[11] This suggests its performance is highly dependent on the choice of fuel.
Comparatively, potassium perchlorate is a very powerful and stable oxidizer, often used in high-
energy applications like flash powders and propellants.[5][16]

Experimental Protocols

To ensure the objective evaluation of pyrotechnic performance, standardized experimental
protocols are essential. Below are methodologies for key performance indicators.

This method determines the linear burn rate of a pyrotechnic composition under minimal
confinement.

o Apparatus: A standardized stainless steel bar (e.g., 500 mm long) with a precisely machined
gutter (e.g., 10 mm wide and 10 mm deep).[17] Optical sensors or thermal imaging cameras
are placed at a set distance along the gutter to record the flame front's progression.

o Sample Preparation: The pyrotechnic composition is dried and sieved to ensure
homogeneity. Approximately 25 grams of the composition is loosely loaded into the gutter
and leveled.[17]

e Procedure: The composition is ignited at one end using a heated tungsten wire or a suitable
igniter.[17] The time it takes for the flame front to travel between the sensors is recorded.

o Calculation: The burn rate (in mm/s or cm/s) is calculated by dividing the distance between
the sensors by the recorded time. Multiple trials are conducted to ensure accuracy.[18]

Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA) are used to
determine the thermal stability, decomposition temperatures, and ignition characteristics of
pyrotechnic materials.[19]

o Apparatus: A calibrated DSC/TGA instrument.
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» Sample Preparation: A small, precise mass of the pyrotechnic composition (typically 2-10
mg) is placed in an appropriate crucible (e.g., alumina).[20]

e Procedure: The sample is heated at a controlled, linear rate (e.g., 10 °C/min) in an inert
atmosphere (e.g., nitrogen).[7] The instrument records the heat flow to or from the sample
(DSC) and any mass loss (TGA) as a function of temperature.

o Data Analysis: Exothermic peaks in the DSC curve indicate energy release, with the onset
temperature of the main exotherm often corresponding to the ignition temperature.[14] TGA
curves show the temperatures at which the components decompose.

These tests assess the likelihood of accidental initiation from mechanical stimuli.

e Impact Sensitivity: The "staircase" or Bruceton method is commonly used.[21] A small
sample (e.g., 10 mg) is subjected to the impact of a falling weight from a specific height.[22]
The height is adjusted based on whether the previous sample ignited ("go") or not ("no-go")
to determine the 50% probability of initiation.

» Friction Sensitivity: A sample is placed between two surfaces (e.g., a porcelain plate and
peg), and a specified load is applied as one surface is moved relative to the other. The test
determines the load at which initiation occurs.

The quality and purity of the colored flame are quantified using spectrometry.

o Apparatus: A spectrometer equipped with a cosine corrector or integrating sphere to capture
the light emission.[23][24]

e Procedure: A sample of the pyrotechnic composition is burned under controlled conditions.
The spectrometer records the emission spectrum across the visible wavelength range
(typically 380-780 nm).

» Data Analysis: The spectral data is used to calculate the CIE 1931 color coordinates (X, y),
which precisely define the color of the flame.[24] This allows for objective comparison of
color saturation and hue produced by different formulations.

Visualizing Pyrotechnic Relationships
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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